[5-[(3-Bromoanilino)methyl]furan-2-yl]methanol

• IUPAC Name: [5-[(3-bromoanilino)methyl]furan-2-yl]methanol
• InChI: InChI=1S/C12H12BrNO2/c13-9-2-1-3-10(6-9)14-7-11-4-5-12(8-15)16-11/h1-6,14-15H,7-8H2
• InChI Key: ZGCBJFAFMZBMNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NCC2=CC=C(O2)CO
• Molecular Formula: C12H12BrNO2
• Molecular Weight: 282.13 g/mol

Description

[5-[(3-Bromoanilino)methyl]furan-2-yl]methanol, also known as BAFM, is a chemical compound that has been widely studied for its potential applications in scientific research. BAFM is a unique molecule that has shown promise in a variety of biochemical and physiological assays, making it an important tool for researchers in the field.

Mechanism of Action

[5-[(3-Bromoanilino)methyl]furan-2-yl]methanol functions as a ROS-sensitive fluorescent probe by undergoing a chemical reaction with ROS, resulting in a change in fluorescence intensity. This allows researchers to measure the levels of ROS in cells and tissues in real-time, providing valuable insights into the role of ROS in various biological processes.
Biochemical and Physiological Effects
[5-[(3-Bromoanilino)methyl]furan-2-yl]methanol has been shown to have a variety of biochemical and physiological effects, including the ability to induce apoptosis (programmed cell death) in cancer cells. Additionally, [5-[(3-Bromoanilino)methyl]furan-2-yl]methanol has been shown to have anti-inflammatory properties, making it a potential treatment for a variety of inflammatory diseases.

Advantages and Limitations for Lab Experiments

[5-[(3-Bromoanilino)methyl]furan-2-yl]methanol has several advantages as a research tool, including its high sensitivity and specificity for ROS detection, as well as its ability to be used in real-time imaging studies. However, [5-[(3-Bromoanilino)methyl]furan-2-yl]methanol also has limitations, including its potential toxicity at high concentrations and the need for specialized equipment for fluorescence imaging studies.

Future Directions

There are several future directions for [5-[(3-Bromoanilino)methyl]furan-2-yl]methanol research, including the development of new derivatives with improved properties, such as increased sensitivity and reduced toxicity. Additionally, [5-[(3-Bromoanilino)methyl]furan-2-yl]methanol could be used in the development of new therapies for diseases associated with oxidative stress and inflammation. Finally, [5-[(3-Bromoanilino)methyl]furan-2-yl]methanol could be used in the development of new diagnostic tools for diseases associated with abnormal ROS levels, such as cancer and neurodegenerative diseases.

Synthesis Methods

[5-[(3-Bromoanilino)methyl]furan-2-yl]methanol can be synthesized using a variety of methods, including the reaction of 3-bromoaniline with furfural in the presence of a catalyst. The resulting product can then be purified using column chromatography to obtain the final compound.

Scientific Research Applications

[5-[(3-Bromoanilino)methyl]furan-2-yl]methanol has been extensively studied for its potential applications in scientific research. One of its primary uses is as a fluorescent probe for detecting and measuring the levels of reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that play an important role in a variety of biological processes, including cell signaling and immune response. However, excess ROS can lead to oxidative stress and damage to cellular components, resulting in a variety of diseases.